Cas no 80565-42-0 (1H-Indole-3-acetamide,2-(3-ethyl-5-methyl-4-isoxazolyl)-N,N-dimethyl-a-oxo-)

• Product name: 1H-Indole-3-acetamide,2-(3-ethyl-5-methyl-4-isoxazolyl)-N,N-dimethyl-a-oxo-
• CAS No: 80565-42-0
• MF: C₁₇H₁₇N₃O₃
• MW: 311.33518
• CID: 705415
• PubChem ID: 53472068

1H-Indole-3-acetamide,2-(3-ethyl-5-methyl-4-isoxazolyl)-N,N-dimethyl-a-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetamide,2-(3-ethyl-5-methyl-4-isoxazolyl)-N,N-dimethyl-a-oxo-
• (3-methyl-5-methyl-4-isoxazolyl)dimethylindoleglyoxylamide
• 2-[5-(3,5-dimethyl-1,2-oxazol-4-yl)-3,4-dimethyl-1H-indol-2-yl]-2-oxoacetamide
• DTXSID50703837
• 80565-42-0

• Inchi： InChI=1S/C17H17N3O3/c1-7-11(14-9(3)20-23-10(14)4)5-6-12-13(7)8(2)15(19-12)16(21)17(18)22/h5-6,19H,1-4H3,(H2,18,22)
• InChI Key： NKARACLFSYYTFN-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC2=C1C(=C(N2)C(=O)C(=O)N)C)C3=C(ON=C3C)C

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Surface Charge: 0
• Tautomer Count: 94
• Topological Polar Surface Area: 102Ų

1H-Indole-3-acetamide,2-(3-ethyl-5-methyl-4-isoxazolyl)-N,N-dimethyl-a-oxo- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：